Cas no 247061-94-5 (2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid)

2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid structure
247061-94-5 structure
Product Name:2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid
CAS No:247061-94-5
MF:C19H22N2O2
MW:310.390184879303
CID:246072
PubChem ID:22684090
Update Time:2025-04-19

2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid
    • 2-[(4-benzylpiperazin-1-yl)methyl]benzoic acid
    • Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
    • LogP
    • AKOS016846122
    • DTXSID80627572
    • FT-0604272
    • 2-(4-BENZYLPIPERAZIN-1-YLMETHYL)BENZOIC ACID
    • 247061-94-5
    • 2-(4-Benzylpiperazin-1-ylmethyl)benzoic?acid
    • Benzoic acid, 2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
    • SCHEMBL7484815
    • A5062
    • MDL: MFCD09718630
    • Inchi: 1S/C19H22N2O2/c22-19(23)18-9-5-4-8-17(18)15-21-12-10-20(11-13-21)14-16-6-2-1-3-7-16/h1-9H,10-15H2,(H,22,23)
    • InChI Key: VSKVFEGRVCGZQZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CN1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 310.16826
  • Monoisotopic Mass: 310.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.204
  • Boiling Point: 461.7°C at 760 mmHg
  • Flash Point: 233°C
  • Refractive Index: 1.622
  • PSA: 43.78
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD